5-Fluorobicyclo[4.2.0]octa-1,3,5-trien-7-one

• IUPAC Name: 5-fluorobicyclo[4.2.0]octa-1(6),2,4-trien-7-one
• InChI: InChI=1S/C8H5FO/c9-6-3-1-2-5-4-7(10)8(5)6/h1-3H,4H2
• InChI Key: RUAXHQAMPKVKRL-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C1=O)C(=CC=C2)F
• Molecular Formula: C8H5FO
• Molecular Weight: 136.12 g/mol
• CAS RN: 118112-20-2

Description

“5-Fluorobicyclo[4.2.0]octa-1,3,5-trien-7-one” is a chemical compound with the molecular formula C8H5FO. It has an average mass of 136.123 Da and a monoisotopic mass of 136.032440 Da.

Molecular Structure Analysis

The InChI code for “5-Fluorobicyclo[4.2.0]octa-1,3,5-trien-7-one” is 1S/C8H5FO/c9-6-3-1-2-5-4-7(10)8(5)6/h1-3H,4H2. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound has a melting point of 39-42 degrees Celsius. It is a powder in physical form.

Scientific Research Applications

Synthesis and Polymer Applications

One of the primary applications of 5-Fluorobicyclo[4.2.0]octa-1,3,5-trien-7-one derivatives in scientific research lies in the synthesis of organic and water-soluble polymeric materials. For instance, derivatives such as 2,3-Dicarboxybicyclo[2.2.2]octa-2,5,7-triene have been synthesized and polymerized through ring-opening metathesis polymerization (ROMP), leading to the production of diester-substituted poly(1,4-phenylenevinylenes) (PPVs). These PPVs are notable for their high luminescence and solubility in common organic solvents, presenting significant potential for applications in optoelectronic devices and as advanced materials with special properties like enhanced photoluminescence quantum yield (Wagaman & Grubbs, 1997).

Fluorofunctionalisation of Alkenes

The compound and its related structures have been utilized in the selective fluorofunctionalization of alkenes. The reagent 1-Fluoro-4-hydroxy-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) demonstrates effective usage for introducing a fluorine atom into organic molecules across phenyl-substituted carbon-carbon double bonds under mild conditions. This reagent facilitates quantitative and Markovnikov-type regioselective formation of vicinal fluoro-hydroxy, fluoro-methoxy, or fluoro-acetoxy adducts, showcasing its versatility and efficiency in the modification of organic compounds (Stavber, Zupan, Poss, & Shia, 1995).

Electrophilic Fluorination Agent

The chemical's derivatives, especially those like 1-fluoro-4-hydroxy-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate), serve as powerful electrophilic fluorinating agents. They are capable of fluorinating aromatic rings, olefins, dienol acetates, and enol ethers. The versatility and reactivity of these agents make them highly valuable in the synthesis of fluorinated organic compounds, facilitating the introduction of fluorine atoms into complex molecules under controlled conditions (Poss & Shia, 1999).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.